Cas no 1378842-50-2 (2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid)

• Product Name: 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid
• CAS No: 1378842-50-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5692386
• PubChem ID: 84771429
• Update Time: 2025-11-05

2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-189634
• AKOS024204812
• 1378842-50-2
• 2-(6-methyl-1H-1,3-benzodiazol-1-yl)acetic acid
• SCHEMBL14295057
• 1H-Benzimidazole-1-acetic acid, 6-methyl-
• 2-(6-Methyl-1H-benzo[d]imidazol-1-yl)acetic acid
• 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid

• Inchi： 1S/C10H10N2O2/c1-7-2-3-8-9(4-7)12(6-11-8)5-10(13)14/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： WHDLPRXNUHRDFX-UHFFFAOYSA-N
• SMILES： OC(CN1C=NC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 414.8±47.0 °C(Predicted)
• pka: 3.37±0.10(Predicted)

Additional information on 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid

Recent Advances in the Study of 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid (CAS: 1378842-50-2)

The compound 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid (CAS: 1378842-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for novel therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its promising role in medicinal chemistry.

One of the key findings in recent literature is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have demonstrated its utility in the construction of pharmacophores that target various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing inhibitors for specific enzymes involved in inflammatory responses. The study reported that derivatives of 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid exhibited notable inhibitory activity, suggesting its potential as a lead compound for anti-inflammatory drugs.

Another area of interest is the compound's physicochemical properties, which have been characterized in detail. Its solubility, stability, and reactivity under various conditions have been documented, providing valuable data for formulation scientists. These properties are critical for optimizing the compound's bioavailability and ensuring its suitability for further preclinical and clinical development. Recent computational studies have also modeled its interactions with biological targets, offering insights into its binding mechanisms and potential modifications to enhance efficacy.

In addition to its synthetic and physicochemical attributes, the biological activities of 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid have been investigated. Preliminary in vitro studies have shown that it possesses moderate antimicrobial activity against certain bacterial strains, as reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters. While the activity is not yet potent enough for direct therapeutic use, the findings open avenues for structural optimization to improve its antimicrobial profile. Furthermore, its low cytotoxicity in mammalian cell lines suggests a favorable safety profile for further development.

Looking ahead, researchers are focusing on expanding the applications of 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid. Current projects include its incorporation into larger molecular frameworks to target specific diseases, such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full potential. The compound's unique structural features and demonstrated biological activities position it as a valuable asset in the ongoing quest for innovative therapeutics.

In conclusion, 2-(6-Methyl-1H-1,3-benzodiazol-1-yl)acetic acid (CAS: 1378842-50-2) represents a promising candidate in chemical biology and drug discovery. Its versatility as a synthetic intermediate, coupled with its intriguing biological activities, underscores its potential for future research and development. Continued exploration of its properties and applications will likely yield significant contributions to the field, paving the way for new therapeutic options.